Cas no 1314915-82-6 (5-amino-4,4-dimethylpentanenitrile)

5-amino-4,4-dimethylpentanenitrile structure

1314915-82-6 structure

Product Name:5-amino-4,4-dimethylpentanenitrile

CAS No:1314915-82-6

MF:C₇H₁₄N₂

MW:126.199461460114

MDL:MFCD19206604

CID:4588055

PubChem ID:20774360

Update Time:2023-04-04

5-amino-4,4-dimethylpentanenitrile Chemical and Physical Properties

Names and Identifiers

- 5-amino-4,4-dimethylpentanenitrile
- MDL： MFCD19206604
- Inchi： 1S/C7H14N2/c1-7(2,6-9)4-3-5-8/h3-4,6,9H2,1-2H3
- InChI Key： DOTRITKLFCDSOA-UHFFFAOYSA-N
- SMILES： C(#N)CCC(C)(C)CN

5-amino-4,4-dimethylpentanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A610773-5mg	5-amino-4,4-dimethylpentanenitrile	1314915-82-6		5mg	$ 50.00	2022-06-08
TRC	A610773-10mg	5-amino-4,4-dimethylpentanenitrile	1314915-82-6		10mg	$ 70.00	2022-06-08
TRC	A610773-50mg	5-amino-4,4-dimethylpentanenitrile	1314915-82-6		50mg	$ 295.00	2022-06-08
Enamine	EN300-199730-0.05g	5-amino-4,4-dimethylpentanenitrile	1314915-82-6	95%	0.05g	$229.0	2023-09-16
Enamine	EN300-199730-0.1g	5-amino-4,4-dimethylpentanenitrile	1314915-82-6	95%	0.1g	$342.0	2023-09-16
Enamine	EN300-199730-0.25g	5-amino-4,4-dimethylpentanenitrile	1314915-82-6	95%	0.25g	$487.0	2023-09-16
Enamine	EN300-199730-0.5g	5-amino-4,4-dimethylpentanenitrile	1314915-82-6	95%	0.5g	$768.0	2023-09-16
Enamine	EN300-199730-1.0g	5-amino-4,4-dimethylpentanenitrile	1314915-82-6	95%	1g	$986.0	2023-06-08
Enamine	EN300-199730-2.5g	5-amino-4,4-dimethylpentanenitrile	1314915-82-6	95%	2.5g	$1931.0	2023-09-16
Enamine	EN300-199730-5.0g	5-amino-4,4-dimethylpentanenitrile	1314915-82-6	95%	5g	$2858.0	2023-06-08

5-amino-4,4-dimethylpentanenitrile Related Literature

1. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
2. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
3. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
4. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
5. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

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